1-(2,3-Dihydro-7-benzofuranyl)ethanone
Cat. No. B106602
M. Wt: 162.18 g/mol
InChI Key: MSFONFAIHVPZHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][O:18][CH2:19][CH3:20].[ClH:15].[Li:13][CH3:14].[O:1]1[CH2:2][CH2:3][c:4]2[c:5]1[c:6]([C:10](=[O:11])[OH:12])[cH:7][cH:8][cH:9]2>>[O:1]1[CH2:2][CH2:3][c:4]2[c:5]1[c:6]([C:10](=[O:12])[CH3:14])[cH:7][cH:8][cH:9]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cccc2c1OCC2
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(=O)c1cccc2c1OCC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
